1-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-(2-methoxyphenyl)methylideneamino]-5-phenyltriazole-4-carboxamide
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Overview
Description
1-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(2-methoxyphenyl)methylideneamino]-5-phenyl-4-triazolecarboxamide is a member of triazoles.
Scientific Research Applications
Synthesis and Chemical Reactions
- The compound is involved in the synthesis of a range of oxadiazole derivatives. For instance, reactions with o-aminophenol and ethylenediamine lead to different oxadiazol-3-amines, highlighting its versatility in creating various chemical structures (Sergievskii, Krasnoshek, Mel’nikova, & Tselinskii, 2002).
Potential in Drug Development
- This compound is involved in the synthesis of various derivatives with potential pharmacological applications. For instance, derivatives have been evaluated for antidiabetic activity, indicating its potential utility in drug development (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).
Involvement in Energetic Material Synthesis
- Its derivatives have been used in the synthesis of insensitive energetic materials, demonstrating its role in creating compounds with significant stability and energetic properties (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).
Antimicrobial Properties
- Some derivatives exhibit antimicrobial activities, suggesting its potential use in developing new antibacterial agents (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).
Application in Energetic Polymers
- The compound has been investigated for use in energetic materials and polymers, indicating its relevance in advanced material science applications (Storey, Willer, & Campbell, 2011).
Cytotoxicity Studies
- It has been used in synthesizing compounds for cytotoxicity studies against cancer cells, demonstrating its importance in cancer research (Hassan, Hafez, & Osman, 2014).
Properties
Molecular Formula |
C19H16N8O3 |
---|---|
Molecular Weight |
404.4 g/mol |
IUPAC Name |
1-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-(2-methoxyphenyl)methylideneamino]-5-phenyltriazole-4-carboxamide |
InChI |
InChI=1S/C19H16N8O3/c1-29-14-10-6-5-9-13(14)11-21-23-19(28)15-16(12-7-3-2-4-8-12)27(26-22-15)18-17(20)24-30-25-18/h2-11H,1H3,(H2,20,24)(H,23,28)/b21-11+ |
InChI Key |
ZJBRFDOLQRVSHM-SRZZPIQSSA-N |
Isomeric SMILES |
COC1=CC=CC=C1/C=N/NC(=O)C2=C(N(N=N2)C3=NON=C3N)C4=CC=CC=C4 |
SMILES |
COC1=CC=CC=C1C=NNC(=O)C2=C(N(N=N2)C3=NON=C3N)C4=CC=CC=C4 |
Canonical SMILES |
COC1=CC=CC=C1C=NNC(=O)C2=C(N(N=N2)C3=NON=C3N)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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